Cas no 16400-72-9 (2H-Pyran-2-one,6-heptyl-5,6-dihydro-)
16400-72-9 structure
Product Name:2H-Pyran-2-one,6-heptyl-5,6-dihydro-
CAS No:16400-72-9
MF:C12H20O2
MW:196.286004066467
CID:144656
Update Time:2025-04-19
2H-Pyran-2-one,6-heptyl-5,6-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran-2-one,6-heptyl-5,6-dihydro-
- 5-HYDROXY-2-DECENOIC ACID LACTONE
- 2-dodecen-1,5-olide
- 2H-Pyran-2-one, 6-heptyl-4-hydroxy-
- 4-hydroxy-6-heptylpyran-2-one
- 5-Hydroxy-2-dodecensaeure-lacton
- 6-heptyl-4-hydroxy-2-pyrone
- 6-heptyl-5,6-dihydro-2H-pyran-2-one
- 6-heptyl-5,6-dihydro-pyran-2-one
- CHEBI:102482
- CHEMBL7309
- CTK3I1622
- SureCN6911155
-
- Inchi: 1S/C12H20O2/c1-2-3-4-5-6-8-11-9-7-10-12(13)14-11/h7,10-11H,2-6,8-9H2,1H3
- InChI Key: XPTXKXKPWKNYKB-UHFFFAOYSA-N
- SMILES: CCCCCCCC1OC(=O)C=CC1
Computed Properties
- Exact Mass: 196.1464
- Monoisotopic Mass: 196.146
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- Density: 0.946
- Boiling Point: 318.1°C at 760 mmHg
- Flash Point: 130.8°C
- Refractive Index: 1.46
- PSA: 26.3
- LogP: 2.43840
2H-Pyran-2-one,6-heptyl-5,6-dihydro- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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